Cas no 1856028-61-9 (3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide
• CAS No: 1856028-61-9
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5211397
• Update Time: 2025-11-05

3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 3-amino-N,1-diethyl-

• Inchi： 1S/C8H14N4O/c1-3-10-8(13)6-5-7(9)11-12(6)4-2/h5H,3-4H2,1-2H3,(H2,9,11)(H,10,13)
• InChI Key： DLZVTBYGXFAIEU-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(NCC)=O)=CC(N)=N1

Additional information on 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide

3-Amino-N,1-Diethyl-1H-Pyrazole-5-Carboxamide (CAS No: 1856028-61-9)

3-Amino-N,1-diethyl-1H-pyrazole-5-carboxamide, a compound with the CAS registry number 1856028-61-9, is a structurally unique organic molecule belonging to the class of pyrazole derivatives. Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms, and they have been extensively studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The compound in question, 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide, has garnered attention due to its potential in drug design and as a building block for more complex molecules.

The molecular structure of 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide features a pyrazole ring substituted with an amino group at position 3 and a diethyl-substituted carboxamide group at position 5. This substitution pattern is significant as it influences the compound's physical properties, such as solubility and stability, which are critical for its potential applications. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of pyrazole derivatives, making them more suitable for therapeutic use.

One of the most promising areas of research involving 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide is its role in drug discovery. Pyrazoles are known for their ability to act as scaffolds in the development of kinase inhibitors, which are crucial in treating various diseases, including cancer and inflammatory disorders. The presence of the amino group and the diethyl substitution provides additional sites for functionalization, allowing researchers to explore a wide range of biological activities. For instance, recent studies have demonstrated that analogs of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for novel therapeutic agents.

In addition to its pharmaceutical applications, 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property is particularly valuable in the development of new materials with tailored electronic and optical properties, which could find applications in sensors and electronic devices.

The synthesis of 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by subsequent functionalization steps. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale studies. Moreover, green chemistry approaches have been employed to minimize environmental impact during the synthesis process.

From an analytical standpoint, 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into the compound's molecular structure and stability under various conditions. Furthermore, computational chemistry tools have been utilized to predict the compound's interactions with biological targets at the molecular level.

Despite its potential applications, there remain challenges associated with 3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide's development into a commercial product. Issues such as scalability and cost-effectiveness need to be addressed before it can be widely adopted in industrial settings. Additionally, further research is required to fully understand its long-term biological effects and safety profile.

In conclusion,3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide (CAS No: 1856028-61-9) stands out as a versatile compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of this compound's properties and capabilities,3-amino-N,1-diethyl-1H-pyrazole-5-carboxamide is poised to play an increasingly important role in advancing modern science.